Cas no 1249685-76-4 (2-(2-ethoxyethoxy)pyridin-4-amine)

• Product Name: 2-(2-ethoxyethoxy)pyridin-4-amine
• CAS No: 1249685-76-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6408111
• PubChem ID: 61710749
• Update Time: 2025-05-19

2-(2-ethoxyethoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyethoxy)pyridin-4-amine
• AKOS010979515
• 1249685-76-4
• EN300-1294811

• Inchi： 1S/C9H14N2O2/c1-2-12-5-6-13-9-7-8(10)3-4-11-9/h3-4,7H,2,5-6H2,1H3,(H2,10,11)
• InChI Key： FQZMLNAGTFRLIC-UHFFFAOYSA-N
• SMILES： O(CC)CCOC1C=C(C=CN=1)N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(2-ethoxyethoxy)pyridin-4-amine

Comprehensive Guide to 2-(2-ethoxyethoxy)pyridin-4-amine (CAS No. 1249685-76-4): Properties, Applications, and Market Insights

2-(2-ethoxyethoxy)pyridin-4-amine (CAS No. 1249685-76-4) is a specialized organic compound with a unique molecular structure that combines a pyridine ring with an ethoxyethoxy side chain. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. As researchers and industries seek innovative solutions for drug discovery and sustainable chemistry, 2-(2-ethoxyethoxy)pyridin-4-amine has emerged as a promising building block for various synthetic pathways.

The chemical structure of 2-(2-ethoxyethoxy)pyridin-4-amine features a pyridine core with an amine group at the 4-position and a 2-ethoxyethoxy substituent at the 2-position. This particular arrangement contributes to its solubility in both polar and non-polar solvents, making it valuable for diverse chemical reactions. With the growing demand for pyridine derivatives in medicinal chemistry, this compound has become increasingly important in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

Recent advancements in heterocyclic chemistry have highlighted the importance of 2-(2-ethoxyethoxy)pyridin-4-amine as a key intermediate. Its ability to participate in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it particularly valuable for creating complex molecular architectures. The compound's CAS No. 1249685-76-4 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance across global markets.

In pharmaceutical applications, 2-(2-ethoxyethoxy)pyridin-4-amine has shown potential as a precursor for kinase inhibitors, which are crucial in targeted cancer therapies. The compound's structural features allow for modifications that can enhance drug bioavailability and target specificity. With the increasing focus on personalized medicine and precision oncology, researchers are actively exploring derivatives of this compound for their therapeutic potential.

The agrochemical industry has also recognized the value of 2-(2-ethoxyethoxy)pyridin-4-amine in developing new crop protection agents. Its pyridine moiety serves as an excellent scaffold for creating molecules with herbicidal or fungicidal properties. As agriculture faces challenges from climate change and pesticide resistance, innovative compounds like 2-(2-ethoxyethoxy)pyridin-4-amine derivatives may offer solutions for sustainable crop management.

From a commercial perspective, the market for pyridine-based compounds has been growing steadily, with 2-(2-ethoxyethoxy)pyridin-4-amine representing a niche but important segment. Manufacturers specializing in fine chemicals and pharmaceutical intermediates have reported increasing demand for this compound, particularly from research institutions and drug development companies. The global push for green chemistry has also influenced production methods, with many suppliers now offering eco-friendly synthesis routes for CAS No. 1249685-76-4.

Quality control and characterization of 2-(2-ethoxyethoxy)pyridin-4-amine are critical aspects for researchers and industrial users. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. The compound typically appears as a white to off-white crystalline powder with high stability under standard storage conditions, though proper handling procedures should always be followed.

Recent patent literature reveals growing intellectual property activity surrounding 2-(2-ethoxyethoxy)pyridin-4-amine and its derivatives. Pharmaceutical companies are particularly active in this space, filing patents for novel drug candidates incorporating this structural motif. This trend underscores the compound's importance in modern drug discovery and its potential for creating valuable therapeutic assets.

For researchers working with 2-(2-ethoxyethoxy)pyridin-4-amine, understanding its reactivity patterns is essential. The amine group at the 4-position is moderately nucleophilic, allowing for various acylation and alkylation reactions, while the ethoxyethoxy side chain can influence the compound's solubility and conformational properties. These characteristics make it a versatile intermediate for creating diverse molecular libraries in combinatorial chemistry approaches.

As the scientific community continues to explore the potential of 2-(2-ethoxyethoxy)pyridin-4-amine, new applications are likely to emerge. Current research directions include its use in metal-organic frameworks (MOFs), fluorescent probes, and as a ligand in catalytic systems. The compound's unique combination of aromatic and ether functionalities offers intriguing possibilities for materials science applications, particularly in the development of advanced polymers and functional materials.

Supply chain considerations for CAS No. 1249685-76-4 have become increasingly important, especially with global disruptions in chemical manufacturing. Reliable suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis, with costs varying based on purity requirements and order volume.

Environmental and safety assessments of 2-(2-ethoxyethoxy)pyridin-4-amine indicate that it requires standard laboratory precautions for handling. While not classified as highly hazardous, proper ventilation, personal protective equipment, and appropriate waste disposal methods should be employed when working with this chemical. Material Safety Data Sheets (MSDS) provide comprehensive guidance for safe handling and storage conditions.

The future outlook for 2-(2-ethoxyethoxy)pyridin-4-amine appears promising, with anticipated growth in both research and industrial applications. As drug discovery pipelines increasingly rely on nitrogen-containing heterocycles, and as material science explores novel functional groups, this compound is well-positioned to maintain its relevance. Ongoing developments in synthetic methodology and process optimization may further enhance its accessibility and utility across multiple scientific disciplines.

For researchers and industry professionals seeking additional information about 2-(2-ethoxyethoxy)pyridin-4-amine (CAS No. 1249685-76-4), numerous scientific databases and chemical supplier catalogs provide detailed specifications. Peer-reviewed literature continues to document new applications and derivatives, making this compound an exciting area of study in contemporary organic and medicinal chemistry.